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Compound of Interest

Compound Name: Cycloheptane

Cat. No.: B1346806

For researchers, scientists, and professionals engaged in drug development, a thorough
understanding of the physicochemical properties of core molecular scaffolds is paramount.
Cycloheptane (C7H14), a seven-membered cycloalkane, serves as a crucial building block in
the synthesis of a wide array of pharmaceutical compounds. This technical guide provides an
in-depth examination of two of its fundamental physical properties: boiling point and density.

Core Physical Properties of Cycloheptane

The following table summarizes the key physical properties of cycloheptane, providing a quick
reference for laboratory and developmental applications.

Physical Property Value Conditions

At standard atmospheric

Boiling Point 118.4 °C
pressure (100 kPa)[1]

At standard atmospheric
118.5°C

pressure[2]
119 °C At normal pressure[1]
Density 0.8110 g/cm3 At 25 °C[1]
0.811 g/mL At 25 °C
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Experimental Determination Protocols

Accurate determination of the physical properties of a substance like cycloheptane is
fundamental for its application in research and development. The following sections detail the
standard experimental methodologies for ascertaining boiling point and density.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For a pure substance, the boiling point is a characteristic physical constant. A
common and effective method for determining the boiling point of a small liquid sample is the
micro-reflux technique.

Apparatus:

e Small test tube

Thermometer (-10 to 150 °C range)

Capillary tube (sealed at one end)

Heating apparatus (e.g., oil bath or heating block)

Clamps and stand
Procedure:
e A small volume (a few milliliters) of cycloheptane is placed into the small test tube.

o Acapillary tube, sealed at one end, is inverted and placed into the test tube containing the
liquid sample.

o The test tube is securely clamped and partially immersed in a heating bath. A thermometer is
positioned such that its bulb is level with the opening of the inverted capillary tube but not
touching the sides of the test tube.

e The heating bath is gradually heated. As the temperature of the cycloheptane rises,
dissolved air will be expelled from the capillary tube, visible as a slow stream of bubbles.
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» As the liquid approaches its boiling point, the vapor pressure of the cycloheptane will
increase, leading to a rapid and continuous stream of bubbles emerging from the capillary
tube.

At this point, the heating is discontinued. As the apparatus cools, the vapor pressure of the
cycloheptane will decrease.

e The boiling point is recorded as the temperature at which the liquid just begins to be drawn
back into the capillary tube. This indicates that the vapor pressure of the cycloheptane is
equal to the external atmospheric pressure.

Density Determination

Density is a fundamental physical property defined as the mass of a substance per unit
volume. The determination of a liquid's density is a straightforward process that can be
performed with high accuracy using standard laboratory equipment.

Apparatus:

e Pycnometer (specific gravity bottle) or a graduated cylinder and an electronic balance
o Electronic balance (accurate to at least three decimal places)

e Thermometer

Procedure using a Graduated Cylinder and Balance:

e The mass of a clean, dry graduated cylinder is accurately measured using an electronic
balance.

« A known volume of cycloheptane is carefully transferred into the graduated cylinder. The
volume is read from the bottom of the meniscus.

e The mass of the graduated cylinder containing the cycloheptane is then measured.

e The mass of the cycloheptane is calculated by subtracting the mass of the empty graduated
cylinder from the mass of the cylinder with the liquid.
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e The density is then calculated by dividing the mass of the cycloheptane by its measured
volume (Density = Mass / Volume).[3]

e For enhanced accuracy, this procedure should be repeated multiple times, and the average
density should be reported. The temperature at which the measurement is performed should
also be recorded, as density is temperature-dependent.

Visualization of Conceptual Relationships

The following diagram illustrates the relationship between the molecular structure of
cycloheptane and its key physical properties, as well as the experimental methods used for
their determination.

Conceptual Diagram for Cycloheptane's Physical Properties
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Caption: Relationship between cycloheptane's structure, properties, and experimental
methods.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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